Cas no 1704964-27-1 ((3S)-3-{(benzyloxy)carbonylamino}-3-(3-methylphenyl)propanoic acid)

• Product Name: (3S)-3-{(benzyloxy)carbonylamino}-3-(3-methylphenyl)propanoic acid
• CAS No: 1704964-27-1
• MF: C₁₈H₁₉NO₄
• MW: 313.347765207291
• CID: 6486705
• PubChem ID: 93481068
• Update Time: 2025-11-06

(3S)-3-{(benzyloxy)carbonylamino}-3-(3-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(benzyloxy)carbonylamino}-3-(3-methylphenyl)propanoic acid
• (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(3-methylphenyl)propanoic acid
• 1704964-27-1
• EN300-1163290

• Inchi： 1S/C18H19NO4/c1-13-6-5-9-15(10-13)16(11-17(20)21)19-18(22)23-12-14-7-3-2-4-8-14/h2-10,16H,11-12H2,1H3,(H,19,22)(H,20,21)/t16-/m0/s1
• InChI Key： ODALYFBTPHBNCU-INIZCTEOSA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@@H](CC(=O)O)C1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 313.13140809g/mol
• Monoisotopic Mass: 313.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on (3S)-3-{(benzyloxy)carbonylamino}-3-(3-methylphenyl)propanoic acid

Recent Advances in the Study of (3S)-3-{(benzyloxy)carbonylamino}-3-(3-methylphenyl)propanoic acid (CAS: 1704964-27-1)

In recent years, (3S)-3-{(benzyloxy)carbonylamino}-3-(3-methylphenyl)propanoic acid (CAS: 1704964-27-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential applications in drug development, particularly as a building block for peptide synthesis and as a precursor for bioactive molecules. The benzyloxycarbonyl (Cbz) protecting group and the 3-methylphenyl moiety contribute to its versatility in organic synthesis and medicinal chemistry.

A recent study published in the Journal of Medicinal Chemistry investigated the role of (3S)-3-{(benzyloxy)carbonylamino}-3-(3-methylphenyl)propanoic acid in the synthesis of novel protease inhibitors. The researchers utilized this compound as a key intermediate to develop inhibitors targeting viral proteases, which are critical for the replication of certain pathogens. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity with IC50 values in the nanomolar range, highlighting its potential as a scaffold for antiviral drug design.

Another significant development involves the application of (3S)-3-{(benzyloxy)carbonylamino}-3-(3-methylphenyl)propanoic acid in the field of peptide-based therapeutics. A research team from the University of Cambridge reported the use of this compound in the solid-phase peptide synthesis (SPPS) of cyclic peptides with enhanced stability and bioavailability. The incorporation of the 3-methylphenyl group was found to improve the hydrophobic interactions of the peptides with target proteins, thereby increasing their binding affinity and therapeutic efficacy.

Furthermore, advancements in analytical techniques have enabled more precise characterization of (3S)-3-{(benzyloxy)carbonylamino}-3-(3-methylphenyl)propanoic acid and its derivatives. High-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) has been employed to assess the purity and stability of this compound under various conditions. These analytical methods are crucial for ensuring the quality and reproducibility of research involving this chemical entity.

In conclusion, (3S)-3-{(benzyloxy)carbonylamino}-3-(3-methylphenyl)propanoic acid (CAS: 1704964-27-1) continues to be a valuable tool in chemical biology and pharmaceutical research. Its applications in drug discovery, peptide synthesis, and analytical chemistry underscore its importance in the development of novel therapeutics. Future studies are expected to explore its potential in other areas, such as targeted drug delivery and enzyme inhibition, further expanding its utility in the biomedical sciences.